Cas no 893737-37-6 (Benzoic acid,3-(2,3-dihydro-1,4-benzodioxin-6-yl)-)
893737-37-6 structure
Product Name:Benzoic acid,3-(2,3-dihydro-1,4-benzodioxin-6-yl)-
CAS No:893737-37-6
MF:C16H12O3
MW:252.264684677124
CID:714673
Update Time:2024-01-31
Benzoic acid,3-(2,3-dihydro-1,4-benzodioxin-6-yl)- Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid,3-(2,3-dihydro-1,4-benzodioxin-6-yl)-
- 3-(1-OXO-2,3-DIHYDROINDEN-5-YL)BENZOIC ACID
- 3-(2,3-Dihydrobenzo[1,4]dioxin-6-yl)benzoic acid
- 3-(2-Oxo-2,3-dihydrobenzothiazol-6-yl)benzoic acid
- 3-(3-Oxo-2,3-dihydroinden-5-yl)benzoic acid
- 3-(3-Oxo-3,4-dihydro-2H-benzothiazin-7-yl)benzoic acid
- 3-(4-Oxo-chromen-6-yl)benzoic acid
- Benzoic acid,3-(2,3-dihydro-1,4-benzodioxin-6-yl)
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- Inchi: 1S/C16H12O3/c17-15-7-5-12-8-11(4-6-14(12)15)10-2-1-3-13(9-10)16(18)19/h1-4,6,8-9H,5,7H2,(H,18,19)
- InChI Key: GAUHMWDFTBRSQN-UHFFFAOYSA-N
- SMILES: C(O)(=O)C1=CC=CC(C2C=CC3=C(C=2)CCC3=O)=C1
Computed Properties
- Exact Mass: 252.07900
- Monoisotopic Mass: 252.079
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 376
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: 2.8
- Topological Polar Surface Area: 54.4A^2
Experimental Properties
- PSA: 54.37000
- LogP: 3.18070
Benzoic acid,3-(2,3-dihydro-1,4-benzodioxin-6-yl)- Related Literature
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
893737-37-6 (Benzoic acid,3-(2,3-dihydro-1,4-benzodioxin-6-yl)-) Related Products
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